Cas no 1199945-26-0 (N-Benzyl (-)-Nebivolol)

N-Benzyl (-)-Nebivolol is a chiral intermediate used in the synthesis of Nebivolol, a β1-adrenergic receptor blocker with vasodilatory properties. This compound is characterized by its high enantiomeric purity, ensuring precise stereochemical control in pharmaceutical manufacturing. Its benzyl-protected amine group enhances stability during synthetic processes, facilitating efficient downstream modifications. The product is typically supplied as a white to off-white crystalline powder with well-defined physicochemical properties, including solubility in common organic solvents. Its consistent quality and reliable performance make it suitable for research and development applications, particularly in the preparation of enantiomerically pure active pharmaceutical ingredients (APIs) for cardiovascular therapeutics.
N-Benzyl (-)-Nebivolol structure
N-Benzyl (-)-Nebivolol structure
Product Name:N-Benzyl (-)-Nebivolol
CAS No:1199945-26-0
MF:C29H31F2NO4
MW:495.557555437088
CID:1060490
PubChem ID:44137881
Update Time:2025-06-06

N-Benzyl (-)-Nebivolol Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl (-)-Nebivolol
    • (1S)-2-[benzyl-[(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
    • benzyl nebivolol
    • L-1-benzyl nebivolol
    • l-benzyl nebivolol
    • J-004227
    • 2H-1-Benzopyran-2-methanol, alpha,alpha'-[[(phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-, (alphaR,alpha'R,2R,2'S)-rel-
    • DTXSID801019604
    • (alphaS,alpha'S,2R,2'S)-alpha,alpha'-[[(PhenylMethyl)iMino]bis(Methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-Methanol
    • STEPXTPIBUXRLE-YFVZOPNBSA-N
    • (1S)-2-[benzyl-[(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]-1-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
    • (1S)-2-(Benzyl{(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl}amino)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
    • (aS,a'S,2R,2'S)-a,a'-[[(Phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol;
    • 1199945-26-0
    • DTXSID70657621
    • SCHEMBL6855663
    • 876666-07-8
    • (+/-)[R*,S*,S*,S*]-alpha,alpha'-[(phenylmethyl)imino-bis (methylene)] bis [6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
    • Inchi: 1S/C29H31F2NO4/c30-22-8-12-26-20(14-22)6-10-28(35-26)24(33)17-32(16-19-4-2-1-3-5-19)18-25(34)29-11-7-21-15-23(31)9-13-27(21)36-29/h1-5,8-9,12-15,24-25,28-29,33-34H,6-7,10-11,16-18H2/t24-,25-,28-,29+/m0/s1
    • InChI Key: STEPXTPIBUXRLE-YFVZOPNBSA-N
    • SMILES: FC1C=CC2=C(C=1)CC[C@H]([C@H](CN(CC1C=CC=CC=1)C[C@@H]([C@@H]1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

  • Exact Mass: 495.22200
  • Monoisotopic Mass: 495.22211479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 654.3±55.0 °C at 760 mmHg
  • Flash Point: 349.5±31.5 °C
  • PSA: 62.16000
  • LogP: 4.27620
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

N-Benzyl (-)-Nebivolol Security Information

N-Benzyl (-)-Nebivolol Pricemore >>

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N-Benzyl (-)-Nebivolol Production Method

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